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Compound of Interest

Compound Name: MRS2279 diammonium

Cat. No.: B1676834

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRS2279 is a potent and selective competitive antagonist of the P2Y1 purinergic receptor, a G
protein-coupled receptor (GPCR) involved in a variety of physiological processes.[1][2][3][4] As
a diammonium salt, MRS2279 exhibits enhanced solubility in aqueous solutions, making it well-
suited for use in cell culture-based assays.[1] These application notes provide detailed
protocols for the proper dissolution and application of MRS2279 in a laboratory setting.
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Property Value Reference

[(1S,2R,4R)-4-[(2-chloro-6-
methylaminopurin-9-
) methyl]-2-
IUPAC Name yomethyl [2]
(phosphonooxymethyl)cyclope
ntyl] dihydrogen phosphate

diammonium salt

Molecular Formula C13H18CIN508P2.2NH3 [3]
Molecular Weight 503.78 g/mol [31[5]
Purity >98% [3]
Solubility Soluble in water to 100 mM [5]
Storage Store at -20°C [2][3]

Biological Activity

MRS2279 is a high-affinity antagonist of the P2Y1 receptor with a Ki of 2.5 nM and an IC50 of
51.6 nM.[1][2][3][4] It demonstrates high selectivity for the P2Y1 receptor over other P2Y
receptor subtypes (P2Y2, P2Y4, P2Y6, P2Y11, and P2Y12).[3] The primary mechanism of
action for the P2Y1 receptor involves its coupling to the Gg/11 protein, which activates
phospholipase C (PLC).[6][7] This activation leads to the hydrolysis of phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds
to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium
stores.[8]

P2Y1 Receptor Signaling Pathway
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Caption: P2Y1 Receptor Signaling Pathway and Point of Inhibition by MRS2279.
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Experimental Protocols
Preparation of MRS2279 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of MRS2279 diammonium.

Materials:

MRS2279 diammonium salt (powder)

Sterile, nuclease-free water

Sterile conical tubes (1.5 mL or 15 mL)

Vortex mixer

0.22 um sterile syringe filter

Sterile syringes
Procedure:

o Calculate the required mass: Use the following formula to calculate the mass of MRS2279
needed to prepare the desired volume of a 10 mM stock solution: Mass (mg) = 10 mM *
Molecular Weight (503.78 g/mol ) * Volume (L)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 503.78
g/mol * 0.001 L =5.0378 mg

» Weigh the compound: Carefully weigh the calculated amount of MRS2279 powder in a sterile
microcentrifuge tube.

 Dissolution: Add the appropriate volume of sterile, nuclease-free water to the tube.

o Vortex: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming to 37°C can aid in dissolution if necessary.[5]

 Sterile Filtration: To ensure the sterility of the stock solution for cell culture use, filter it
through a 0.22 um sterile syringe filter into a new sterile conical tube.
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» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Calcium Mobilization Assay Using MRS2279

This protocol provides a general workflow for assessing the antagonist activity of MRS2279 on
the P2Y1 receptor-mediated calcium mobilization in a cell line endogenously or exogenously
expressing the P2Y1 receptor.

Materials:

o Cells expressing the P2Y1 receptor

» Cell culture medium

o 96-well black, clear-bottom plates

o Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Fluo-4 AM)
e Pluronic F-127

e Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

e MRS2279 stock solution (prepared as described above)

e P2Y1 receptor agonist (e.g., ADP or 2-MeSADP)

o Fluorescent plate reader with calcium measurement capabilities

Experimental Workflow:
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1. Seed Cells
Plate cells in a 96-well plate and culture overnight.

i

2. Load with Calcium Dye
Incubate cells with a calcium-sensitive dye (e.g., Fluo-4 AM).

3. Pre-treatment with MRS2279
Incubate cells with varying concentrations of MRS2279.

i

4. Agonist Stimulation
Add a P2Y1 receptor agonist (e.g., ADP) to stimulate the cells.

:

5. Measure Fluorescence
Measure the change in intracellular calcium concentration using a fluorescent plate reader.

:

6. Data Analysis
Analyze the data to determine the inhibitory effect of MRS2279.

Click to download full resolution via product page
Caption: Workflow for a Calcium Mobilization Assay to Evaluate MRS2279 Activity.
Detailed Procedure:

o Cell Seeding: Seed the P2Y1-expressing cells into a 96-well black, clear-bottom plate at an
appropriate density to achieve a confluent monolayer on the day of the experiment. Culture
the cells overnight.

e Dye Loading: Prepare the calcium dye loading solution according to the manufacturer's
instructions. Typically, this involves diluting the dye (e.g., Fluo-4 AM) and Pluronic F-127 in
HBSS. Remove the culture medium from the cells and add the dye loading solution. Incubate
the plate at 37°C for the recommended time (e.g., 30-60 minutes).
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o Cell Washing: After incubation, gently wash the cells with HBSS to remove any excess dye.

e Pre-treatment with MRS2279: Prepare serial dilutions of MRS2279 in HBSS. Add the
different concentrations of MRS2279 to the respective wells and incubate for a
predetermined time (e.g., 15-30 minutes) at 37°C. Include a vehicle control (HBSS without
MRS2279).

e Agonist Stimulation and Fluorescence Measurement: Place the plate in the fluorescent plate
reader. Set the instrument to record fluorescence intensity over time. After establishing a
baseline reading, add a P2Y1 receptor agonist (e.g., ADP) at a concentration known to elicit
a submaximal response (e.g., EC80) to all wells simultaneously using an automated injection
system if available.

» Data Analysis: The change in fluorescence intensity reflects the change in intracellular
calcium concentration. Calculate the inhibitory effect of MRS2279 by comparing the peak
fluorescence response in the presence of the antagonist to the response in the vehicle
control wells. Plot the percentage of inhibition against the concentration of MRS2279 to
determine the IC50 value.

Troubleshooting
Issue Possible Cause Solution
Do not exceed the
o ) recommended 100 mM
Compound precipitation in Concentration exceeds o
_ o concentration in water. Gentle
stock solution solubility limit.

warming and vortexing can aid

dissolution.

Verify the concentrations of all

o ) Incorrect concentration of solutions. Confirm P2Y1
Low or no inhibition of agonist ) o
MRS2279 or agonist; low receptor expression in the cell
response , _ o
P2Y1 receptor expression. line. Optimize the pre-
incubation time with MRS2279.
Ensure thorough but gentle
) Incomplete removal of the )
High background fluorescence washing of the cells after dye

calcium dye. )
loading.
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Conclusion

MRS2279 diammonium is a valuable research tool for studying the P2Y1 receptor. Its high
solubility in aqueous solutions simplifies the preparation of stock solutions for cell-based
assays. The provided protocols offer a starting point for researchers to effectively utilize this
potent and selective antagonist in their studies of purinergic signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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